6-Chloro-1,2-benzothiazole-3-carboxylic acid

• IUPAC Name: 6-chloro-1,2-benzothiazole-3-carboxylic acid
• InChI: InChI=1S/C8H4ClNO2S/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key: ILBZSPHBQMRNNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SN=C2C(=O)O
• Molecular Formula: C8H4ClNO2S
• DSSTOX Substance ID: DTXSID40699619
• Molecular Weight: 213.64 g/mol
• CAS RN: 50789-16-7

Description

6-Chloro-1,2-benzothiazole-3-carboxylic acid is a benzothiazole derivative. It may be used in the synthesis of N-(pyridin-4-yl)benzo[d]thiazole-6-carboxamide, which shows the potential to inhibit K1 capsule formation in uropathogenic Escherichia coli.

Synthesis Analysis

Benzothiazole synthesis involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles. A simple, green, and efficient method enables the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium.

Molecular Structure Analysis

The molecular formula of this compound is C8H4ClNO2S. The InChI representation is InChI=1/C8H4ClNO2S/c9-4-1-2-5-6(3-4)13-7(10-5)8(11)12/h1-3H,(H,11,12).

Chemical Reactions Analysis

In a visible light mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes, an in situ-generated disulfide photosensitizes molecular oxygen to generate the key oxidants, singlet oxygen and superoxide anion, for the dehydrogenation step. Iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles.

Physical And Chemical Properties Analysis

The physical form of this compound is powder. The molecular weight is 179.19 g/mol. The color ranges from brown to white.

Mechanism of Action

Benzothiazole derivatives displayed antibacterial activity by inhibiting the dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase.

Safety and Hazards

6-Chloro-1,2-benzothiazole-3-carboxylic acid may cause respiratory irritation. It causes skin irritation and serious eye irritation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

6-Chloro-1,2-benzothiazole-3-carboxylic acid may be used in the synthesis of N-(pyridin-4-yl)benzo[d]thiazole-6-carboxamide, which shows the potential to inhibit K1 capsule formation in uropathogenic Escherichia coli. This suggests potential future directions in the development of new antibiotics to control resistance problems.

Relevant Papers The relevant papers retrieved include a paper on the synthesis and insecticidal activity of benzoheterocyclic analogues of N’-benzoyl-N-(tert-butyl)benzohydrazide.

Synthesis routes and methods

Procedure details

Potassium permanganate (1.69 mmol) was added in several batches a solution of (6-chlorobenzo[d]isothiazol-3-yl)methanol (2.50 mmol) in water (3 mL). Potassium carbonate (2.90 mmol) was added and the reaction mixture was maintained for 30 min at 25° C. The insoluble materials were removed by filtration and the aqueous layer was extracted with ethyl acetate (3×10 mL). The pH of the aqueous layer was adjusted to 3-4 by the addition of 1 N hydrochloric acid and the reaction mixture was maintained for 10 min. The solids were collected by filtration to provide 6-chlorobenzo[d]isothiazole-3-carboxylic acid in 15% yield as a white solid.